Cas no 644985-85-3 (Butanoicacid, 2-(3,4-dihydroxyphenyl)ethyl ester)

Butanoicacid, 2-(3,4-dihydroxyphenyl)ethyl ester structure
644985-85-3 structure
Product Name:Butanoicacid, 2-(3,4-dihydroxyphenyl)ethyl ester
CAS No:644985-85-3
MF:C12H16O4
MW:224.253044128418
CID:500287
PubChem ID:12184036
Update Time:2025-04-19

Butanoicacid, 2-(3,4-dihydroxyphenyl)ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoicacid, 2-(3,4-dihydroxyphenyl)ethyl ester
    • Butanoic acid, 2-(3,4-dihydroxyphenyl)ethyl ester (9CI)
    • 2-(3,4-dihydroxyphenyl)ethyl butanoate
    • 644985-85-3
    • CHEMBL1950046
    • Hydroxytyrosol Butanoate
    • SCHEMBL17299395
    • DTXSID90479529
    • 2-(3,4-Dihydroxyphenyl)ethyl butyrate
    • Inchi: 1S/C12H16O4/c1-2-3-12(15)16-7-6-9-4-5-10(13)11(14)8-9/h4-5,8,13-14H,2-3,6-7H2,1H3
    • InChI Key: FWSMIAYDVSAALB-UHFFFAOYSA-N
    • SMILES: O(C(CCC)=O)CCC1C=CC(=C(C=1)O)O

Computed Properties

  • Exact Mass: 224.10485899g/mol
  • Monoisotopic Mass: 224.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 66.8Ų
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd